N-[1-methyl-2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-furamide

• IUPAC Name: N-[1-oxo-1-(4-phenylpiperazin-1-yl)propan-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H21N3O3/c1-14(19-17(22)16-8-5-13-24-16)18(23)21-11-9-20(10-12-21)15-6-3-2-4-7-15/h2-8,13-14H,9-12H2,1H3,(H,19,22)
• InChI Key: DNMQKPAJQAFENL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C2=CC=CC=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

N-[1-methyl-2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-furamide, also known as MPPEF, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-[1-methyl-2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-furamide is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the serotonin and dopamine systems. It has also been shown to modulate the activity of certain enzymes and receptors involved in various physiological processes.
Biochemical and Physiological Effects:
N-[1-methyl-2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-furamide has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter systems, the regulation of enzyme activity, and the modulation of receptor function. It has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-methyl-2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-furamide in lab experiments is its versatility and potential for use in various fields. It is also relatively easy to synthesize and has a high degree of purity. However, one limitation is the lack of information on its potential toxicity and side effects, which could limit its use in certain applications.

Future Directions

There are several future directions for research on N-[1-methyl-2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-furamide. One direction is to further explore its potential therapeutic applications, particularly in the treatment of neurological and metabolic diseases. Another direction is to investigate its potential toxicity and side effects, as well as its pharmacokinetics and pharmacodynamics. Additionally, there is potential for the development of novel compounds based on the structure of N-[1-methyl-2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-furamide, which could have even greater therapeutic potential.

Synthesis Methods

N-[1-methyl-2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-furamide can be synthesized through a multi-step process that involves the reaction of furfurylamine with 4-phenylpiperazine in the presence of acetic anhydride. The resulting intermediate is then reacted with methyl ethyl ketone and sodium hydroxide to yield N-[1-methyl-2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-furamide.

Scientific Research Applications

N-[1-methyl-2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-furamide has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, N-[1-methyl-2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-furamide has been shown to have anxiolytic and antidepressant effects, as well as the ability to enhance cognitive function. In pharmacology, N-[1-methyl-2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-furamide has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, diabetes, and obesity. In medicinal chemistry, N-[1-methyl-2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2-furamide has been used as a starting material for the synthesis of novel compounds with potential therapeutic applications.